Cas no 2227808-25-3 ((2S)-4-(1H-imidazol-2-yl)butan-2-amine)
(2S)-4-(1H-imidazol-2-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- (αS)-α-Methyl-1H-imidazole-2-propanamine
- (2S)-4-(1H-imidazol-2-yl)butan-2-amine
- EN300-1789007
- 2227808-25-3
-
- Inchi: 1S/C7H13N3/c1-6(8)2-3-7-9-4-5-10-7/h4-6H,2-3,8H2,1H3,(H,9,10)/t6-/m0/s1
- InChI Key: IMTCRNPQIJKWMS-LURJTMIESA-N
- SMILES: C1(CC[C@H](C)N)NC=CN=1
Computed Properties
- Exact Mass: 139.110947427g/mol
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 54.7Ų
Experimental Properties
- Density: 1.063±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 332.4±25.0 °C(Predicted)
- pka: 14.30±0.10(Predicted)
(2S)-4-(1H-imidazol-2-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789007-0.05g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 0.05g |
$1764.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-0.1g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 0.1g |
$1849.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-0.25g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 0.25g |
$1933.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-0.5g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 0.5g |
$2017.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-1.0g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 1g |
$2101.0 | 2023-06-02 | ||
| Enamine | EN300-1789007-2.5g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 2.5g |
$4117.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-5.0g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 5g |
$6092.0 | 2023-06-02 | ||
| Enamine | EN300-1789007-10.0g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 10g |
$9032.0 | 2023-06-02 | ||
| Enamine | EN300-1789007-1g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 1g |
$2101.0 | 2023-09-19 | ||
| Enamine | EN300-1789007-5g |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine |
2227808-25-3 | 5g |
$6092.0 | 2023-09-19 |
(2S)-4-(1H-imidazol-2-yl)butan-2-amine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on (2S)-4-(1H-imidazol-2-yl)butan-2-amine
Research Brief on (2S)-4-(1H-imidazol-2-yl)butan-2-amine (CAS: 2227808-25-3) in Chemical Biology and Pharmaceutical Applications
The compound (2S)-4-(1H-imidazol-2-yl)butan-2-amine (CAS: 2227808-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging applications in drug discovery.
Recent studies have highlighted the role of (2S)-4-(1H-imidazol-2-yl)butan-2-amine as a key intermediate in the synthesis of novel bioactive compounds. Its chiral center at the 2-position and the presence of the imidazole moiety make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of selective histamine H3 receptor antagonists, which show promise for treating neurological disorders such as Alzheimer's disease and narcolepsy.
In terms of synthetic approaches, researchers have developed several efficient routes to produce (2S)-4-(1H-imidazol-2-yl)butan-2-amine with high enantiomeric purity. A notable advancement is the enzymatic resolution method reported in ACS Catalysis (2023), which achieves >99% ee using a modified lipase catalyst. This method significantly improves upon previous synthetic routes that often resulted in racemic mixtures or required complex purification steps.
The pharmacological profile of (2S)-4-(1H-imidazol-2-yl)butan-2-amine and its derivatives has been extensively investigated in recent preclinical studies. Research published in Biochemical Pharmacology (2023) revealed that structural modifications of this core scaffold can yield compounds with potent anti-inflammatory activity through modulation of the NF-κB pathway. Additionally, its metal-chelating properties, attributed to the imidazole nitrogen atoms, have been exploited in the development of novel antimicrobial agents targeting metalloenzymes in resistant bacterial strains.
Current challenges in the field include optimizing the pharmacokinetic properties of derivatives based on this scaffold, particularly with regard to blood-brain barrier penetration for CNS applications. Recent work published in Drug Metabolism and Disposition (2023) has employed computational modeling to predict and improve the ADME characteristics of these compounds, leading to second-generation derivatives with enhanced metabolic stability.
Looking forward, (2S)-4-(1H-imidazol-2-yl)butan-2-amine continues to be a focus of innovative research in drug discovery. Its applications are expanding beyond traditional small-molecule therapeutics, with recent studies exploring its use in targeted drug delivery systems and as a molecular scaffold for chemical biology probes. The compound's versatility and the growing body of research supporting its utility suggest it will remain an important tool in medicinal chemistry for years to come.
2227808-25-3 ((2S)-4-(1H-imidazol-2-yl)butan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)